N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2,4-dichlorophenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H9Cl2N3S/c15-10-1-2-12(11(16)7-10)18-14-19-13(8-20-14)9-3-5-17-6-4-9/h1-8H,(H,18,19)
• InChI Key: LEZKLCPERJDMDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C14H9Cl2N3S
• Molecular Weight: 322.2 g/mol

Description

N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine, also known as DTT, is a synthetic compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is not fully understood. However, several studies have suggested that it may exert its biological effects by inhibiting the activity of certain enzymes or proteins involved in various cellular processes. For example, N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine in lab experiments is its high purity and yield. This makes it an ideal compound for use in various biological assays and experiments. However, one of the limitations of using N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine. One area of interest is the development of new drugs based on the structure of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine. Another potential direction is the investigation of the mechanism of action of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine and its potential targets in various cellular processes. Additionally, further studies are needed to evaluate the safety and toxicity of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine in various applications.

Synthesis Methods

The synthesis of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine involves the reaction of 2,4-dichlorophenyl isothiocyanate with 4-pyridinylamine in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain the pure compound. This method has been reported to yield N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine in high purity and yield.

Scientific Research Applications

N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Several studies have reported the potential use of N-(2,4-dichlorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine as a lead compound for the development of new drugs for the treatment of various diseases.